Cas no 647034-57-9 (L-Isoleucine, glycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valyl-)

• Product Name: L-Isoleucine, glycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valyl-
• CAS No: 647034-57-9
• MF: C₃₈H₆₉N₉O₁₀S
• MW: 844.073768377304
• CID: 417739
• PubChem ID: 71378958
• Update Time: 2025-04-19

L-Isoleucine, glycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, glycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valyl-
• Glycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valyl-L-isoleucine
• 647034-57-9
• DTXSID40801553

• Inchi： 1S/C38H69N9O10S/c1-12-23(10)32(38(56)57)47-37(55)31(22(8)9)46-36(54)30(21(6)7)44-28(50)18-40-27(49)17-41-35(53)29(20(4)5)45-33(51)24(13-14-58-11)43-34(52)25(15-19(2)3)42-26(48)16-39/h19-25,29-32H,12-18,39H2,1-11H3,(H,40,49)(H,41,53)(H,42,48)(H,43,52)(H,44,50)(H,45,51)(H,46,54)(H,47,55)(H,56,57)/t23-,24-,25-,29-,30-,31-,32-/m0/s1
• InChI Key： VEAFSXNTIGPNMO-JZAWWUGUSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(NCC(NCC(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)CC)=O)C(C)C)=O)C(C)C)=O)=O)=O)C(C)C)=O)NC([C@H](CC(C)C)NC(CN)=O)=O

Computed Properties

• Exact Mass: 843.48927
• Monoisotopic Mass: 843.48881061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 58
• Rotatable Bond Count: 27
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 321Ų

Experimental Properties

• PSA: 296.12